Cas no 91197-50-1 ([1,1'-Biphenyl]-4-aceticacid, 2'-formyl-)
91197-50-1 structure
Product Name:[1,1'-Biphenyl]-4-aceticacid, 2'-formyl-
CAS No:91197-50-1
MF:C15H12O3
MW:240.253984451294
CID:811819
PubChem ID:23005215
Update Time:2025-04-19
[1,1'-Biphenyl]-4-aceticacid, 2'-formyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-aceticacid, 2'-formyl-
- 2-[4-(2-formylphenyl)phenyl]acetic acid
- 2'-formyl[1,1'-biphenyl]-4-acetic acid
- 2'-Formyl(1,1'-biphenyl)-4-acetic acid
- 91197-50-1
- DTXSID70919897
- EINECS 293-821-0
- NS00065191
- (2'-Formyl[1,1'-biphenyl]-4-yl)acetic acid
- AKOS004117193
-
- Inchi: 1S/C15H12O3/c16-10-13-3-1-2-4-14(13)12-7-5-11(6-8-12)9-15(17)18/h1-8,10H,9H2,(H,17,18)
- InChI Key: ASRJPOINUBQHCE-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(=CC=1)C1C=CC=CC=1C=O)=O
Computed Properties
- Exact Mass: 240.078644241g/mol
- Monoisotopic Mass: 240.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 456.915°C at 760 mmHg
- Flash Point: 244.258°C
- Refractive Index: 1.627
[1,1'-Biphenyl]-4-aceticacid, 2'-formyl- Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
91197-50-1 ([1,1'-Biphenyl]-4-aceticacid, 2'-formyl-) Related Products
- 669713-89-7(3-BIPHENYL-4'-FORMYL-ACETIC ACID)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent